Cas no 1209267-96-8 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide
• CAS No: 1209267-96-8
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 6431721
• PubChem ID: 45511050
• Update Time: 2025-05-26

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]propanamide
• F2493-2652
• 1209267-96-8
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}propanamide
• AKOS024652266
• 3-(3,5-dimethylisoxazol-4-yl)-N-((5-(p-tolyl)isoxazol-3-yl)methyl)propanamide

• Inchi： 1S/C19H21N3O3/c1-12-4-6-15(7-5-12)18-10-16(22-25-18)11-20-19(23)9-8-17-13(2)21-24-14(17)3/h4-7,10H,8-9,11H2,1-3H3,(H,20,23)
• InChI Key： OZRUHPZUXCZDRO-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(C)C=C2)ON=1)(=O)CCC1=C(C)ON=C1C

Computed Properties

• Exact Mass: 339.158
• Monoisotopic Mass: 339.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.2A^2

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide

Introduction to 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide (CAS No. 1209267-96-8)

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide, also known by its CAS number 1209267-96-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a propanamide backbone and substituted oxazole rings. The presence of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide is particularly noteworthy for its potential in drug design and development. The oxazole rings are known for their stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. Additionally, the methyl substitutions on the oxazole rings can influence the compound's lipophilicity and metabolic stability, making it a promising candidate for various pharmacological studies.

Recent research has focused on the biological activities of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action involves the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide have been extensively studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}propanamide in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising efficacy in reducing inflammation and tumor growth. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

The synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-y lmethy l}propanamide involves a multi-step process that includes the formation of key intermediates such as substituted oxazole rings and propanamide derivatives. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for meeting the demands of large-scale clinical trials and eventual commercialization.

In conclusion, 3-(3,5-dimethyl - 1 , 2 - ox az ol - 4 - yl ) - N - { 5 - ( 4 - methyl phen yl ) - 1 , 2 - ox az ol - 3 - yl meth yl } pro pan am ide (CAS No . 1 209 267 - 96 - 8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various disease conditions.